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Compound of Interest

Compound Name: Trimethylolpropane

Cat. No.: B046298

For Researchers, Scientists, and Drug Development Professionals

Core Identification

Trimethylolpropane (TMP) is a versatile, trifunctional alcohol widely utilized as a building
block in the synthesis of a diverse array of chemical products. Its unique structure, featuring
three primary hydroxyl groups, makes it a valuable intermediate in the production of polymers,
coatings, and synthetic lubricants. In the realm of biomedical research and drug development,
TMP and its derivatives are gaining attention for their role in creating biocompatible materials
for applications such as controlled-release drug delivery systems and tissue engineering
scaffolds.

e CAS Number: 77-99-6
e |[UPAC Name: 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for trimethylolpropane, providing a
ready reference for its physical, chemical, and toxicological properties.

Table 1: Physicochemical Properties of
Trimethylolpropane
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Property Value

Molecular Formula CeH1403

Molar Mass 134.17 g/mol

Appearance White, hygroscopic crystalline solid
Melting Point 58 °C

Boiling Point 289 °C

Density 1.084 g/mL

Flash Point 172 °C

Solubility in Water Highly soluble

Solubility in Organic Solvents

Soluble in alcohol, partially soluble in acetone

and ethyl acetate

Data sourced from multiple references.

Table 2: Toxicological Profile of Trimethylolpropane and

a Key Derivative
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Parameter Value Species Route

Acute Oral LD50

> 2500 mg/kg Rat Oral
(TMP)
Skin Irritation (TMP) Non-irritating Rabbit Dermal
Eye Irritation (TMP) Non-irritating Rabbit Ocular
Dermal Sensitization N

Not a sensitizer Mouse Dermal
(TMPTA)

Evidence of

carcinogenic activity in
Carcinogenicity female mice (liver and

) Mouse, Rat Dermal

(TMPTA) uterine tumors) and

potentially in male rats

(mesothelioma).

Note: Much of the detailed toxicological data, particularly regarding chronic exposure and
carcinogenicity, is available for Trimethylolpropane Triacrylate (TMPTA), a common derivative
of TMP. These findings suggest that while TMP itself has low acute toxicity, its derivatives used
in polymer applications warrant careful handling and assessment.

Synthesis and Experimental Protocols

The industrial production of trimethylolpropane is a well-established two-step process. For
laboratory and research applications, particularly in the development of novel materials, the
esterification of TMP is a common and critical reaction.

Industrial Synthesis of Trimethylolpropane

The commercial synthesis of TMP involves an initial aldol condensation of n-butyraldehyde with
formaldehyde, followed by a Cannizzaro reaction. This process is highly efficient, with an
annual production of approximately 200,000,000 kg.

Step 1: Aldol Condensation CH3CH2CH2CHO + 2CH20 - CH3CH2C(CH20H)2CHO
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Step 2: Cannizzaro Reaction CHsCH2C(CH20H)2CHO + CH20 + NaOH — CHsCH2C(CH20H)3
+ NaO2CH

Experimental Protocol: Synthesis of Trimethylolpropane
Triesters from Palm Kernel Fatty Acids

This protocol details the esterification of trimethylolpropane with fatty acids, a common
method for producing synthetic lubricants and base stocks for various formulations. This can be
adapted for other fatty acids as required.

Materials:

Palm kernel free fatty acids (PKFFA)
o Trimethylolpropane (TMP)

o Toluene

 Sulfuric acid (H2S0Oa4, 98%)

e n-Hexane

» Hydrochloric acid (HCI, 6N)

e Anhydrous sodium sulfate (Na2S0a4)

Distilled water

Equipment:

e Three-necked round-bottom flask

o Reflux condenser with Dean-Stark trap
e Magnetic stirrer with heating mantle

e Separatory funnel
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e Rotary evaporator
Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,
reflux condenser, and Dean-Stark trap, add 20 g of palm kernel free fatty acids, the
appropriate amount of trimethylolpropane to achieve a 4:1 molar ratio of fatty acid to TMP,
and 80 mL of toluene.

» Catalyst Addition and Reaction: While stirring, add 1% (w/w) of sulfuric acid to the mixture.
Heat the reaction mixture to 150 °C and maintain this temperature for 5 hours. The water
produced during the esterification will be collected in the Dean-Stark trap.

o Work-up and Extraction: After 5 hours, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel. Add 200 mL of water and 100 mL of 6N HCI to
the separatory funnel. Extract the ester product three times with 100 mL portions of n-
hexane.

e Washing and Drying: Combine the organic layers and wash with 50 mL of distilled water. Dry
the organic layer over anhydrous sodium sulfate.

e Solvent Removal: Remove the n-hexane using a rotary evaporator to yield the
trimethylolpropane triester product.

o Characterization: The final product can be characterized using techniques such as Fourier
Transform Infrared Spectroscopy (FTIR), Nuclear Magnetic Resonance (NMR) spectroscopy,
and Gas Chromatography (GC) to confirm its structure and purity.

Visualization of Processes and Workflows

The following diagrams, generated using the DOT language, illustrate key processes involving
trimethylolpropane.

Chemical Synthesis of Trimethylolpropane
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Industrial Synthesis of Trimethylolpropane
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Caption: Industrial synthesis of trimethylolpropane.

Experimental Workflow for TMP-based Hydrogel for
Drug Delivery
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Workflow for TMP-based Hydrogel Drug Delivery System
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Caption: Development of a TMP-based hydrogel for drug delivery.

 To cite this document: BenchChem. [An In-Depth Technical Guide to Trimethylolpropane
(TMP)]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b046298#trimethylolpropane-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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